2-Ethyl-1,3-benzothiazole
2-Ethyl-1,3-benzothiazole
2-Ethylbenzothiazole belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). 2-Ethylbenzothiazole exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-ethylbenzothiazole is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
936-77-6
VCID:
VC0042386
InChI:
InChI=1S/C9H9NS/c1-2-9-10-7-5-3-4-6-8(7)11-9/h3-6H,2H2,1H3
SMILES:
CCC1=NC2=CC=CC=C2S1
Molecular Formula:
C9H9NS
Molecular Weight:
163.24 g/mol
2-Ethyl-1,3-benzothiazole
CAS No.: 936-77-6
Reference Standards
VCID: VC0042386
Molecular Formula: C9H9NS
Molecular Weight: 163.24 g/mol
CAS No. | 936-77-6 |
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Product Name | 2-Ethyl-1,3-benzothiazole |
Molecular Formula | C9H9NS |
Molecular Weight | 163.24 g/mol |
IUPAC Name | 2-ethyl-1,3-benzothiazole |
Standard InChI | InChI=1S/C9H9NS/c1-2-9-10-7-5-3-4-6-8(7)11-9/h3-6H,2H2,1H3 |
Standard InChIKey | CVULGJIRGZVJHQ-UHFFFAOYSA-N |
SMILES | CCC1=NC2=CC=CC=C2S1 |
Canonical SMILES | CCC1=NC2=CC=CC=C2S1 |
Melting Point | -2.5°C |
Physical Description | Liquid |
Description | 2-Ethylbenzothiazole belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). 2-Ethylbenzothiazole exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-ethylbenzothiazole is primarily located in the membrane (predicted from logP). |
PubChem Compound | 638567 |
Last Modified | Nov 11 2021 |
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